Cas no 1806880-98-7 (2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile
• CAS No: 1806880-98-7
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 4884034
• Update Time: 2025-10-31

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

• Inchi： 1S/C9H8F3N3/c10-6-3-5(1-2-13)8(9(11)12)15-7(6)4-14/h3,9H,1,4,14H2
• InChI Key： LDWATRHHRVWOQG-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C(C(F)F)=NC=1CN

Computed Properties

• Exact Mass: 215.067
• Monoisotopic Mass: 215.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS No. 1806880-98-7)

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806880-98-7, represents a class of heterocyclic molecules that are increasingly being explored for their potential therapeutic applications. The structural features of this molecule, including its fluorinated pyridine backbone and the presence of both an amine and an acetonitrile functional group, make it a promising candidate for further investigation in drug discovery and development.

The fluoropyridine scaffold is a well-documented motif in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The introduction of fluorine atoms at specific positions, such as the 6-(difluoromethyl) group in this compound, further modulates its chemical properties, often leading to improved bioavailability and efficacy. Additionally, the 3-fluoropyridine moiety contributes to the molecule's lipophilicity and electronic characteristics, which are critical factors in determining its interaction with biological targets.

The 5-acetonitrile substituent adds another layer of complexity to the molecule, influencing its solubility and reactivity. This particular arrangement of functional groups makes 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile a versatile building block for synthesizing more complex pharmacophores. Researchers have leveraged its structural attributes to develop novel compounds with potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how the amine group at the 2-position can participate in hydrogen bonding interactions, which is crucial for designing molecules with high affinity for biological receptors. Furthermore, the difluoromethyl group has been shown to enhance binding stability by increasing the molecule's rigidity and electron density at key interaction sites.

In the realm of drug discovery, 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile has been investigated for its potential as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes with highly specific inhibitors, researchers aim to develop therapies that can modulate cellular processes without unintended side effects. The structural features of this compound make it an attractive candidate for designing such inhibitors.

Another area where this compound has shown promise is in the development of antiviral agents. The ability of fluorinated pyridines to mimic natural nucleobases has been exploited in creating nucleoside analogs that can interfere with viral replication. The aminomethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for optimal antiviral activity. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects against certain viruses by disrupting essential enzymatic processes.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to introduce the various functional groups efficiently. The presence of both fluorine atoms and nitrogen-containing heterocycles necessitates precise control over reaction conditions to avoid unwanted side products.

From a regulatory perspective, compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile must undergo rigorous testing to assess their safety and efficacy before they can be considered for clinical use. This includes evaluating their toxicity profiles, pharmacokinetic properties, and potential interactions with other drugs. The growing interest in fluorinated heterocycles has prompted regulatory agencies to develop guidelines specifically addressing the evaluation of such compounds.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence molecular properties such as lipophilicity, metabolic stability, and binding affinity has made them indispensable tools for drug design. The incorporation of multiple fluorine atoms into a single molecule can lead to significant improvements in drug-like characteristics, making compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile particularly valuable in pharmaceutical research.

In conclusion,2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS No. 1806880-98-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in various therapeutic areas make it a subject of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.